![molecular formula C18H19NO3S B259179 ethyl 2-[(phenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate](/img/structure/B259179.png)
ethyl 2-[(phenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
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Overview
Description
Ethyl 2-[(phenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate, also known as CP-55940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound is structurally similar to delta-9-tetrahydrocannabinol (THC), the main psychoactive component of cannabis, but is much more potent and selective in its activity.
Mechanism of Action
Ethyl 2-[(phenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate acts primarily as a CB1 receptor agonist, binding to and activating the CB1 receptors in the brain and central nervous system. This leads to a variety of effects, including pain relief, anti-inflammatory activity, and modulation of neurotransmitter release. This compound also has some activity at CB2 receptors, which are primarily found in immune cells and are involved in the regulation of inflammation and immune function.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects, including modulation of neurotransmitter release, inhibition of pain and inflammation, and modulation of immune function. It has been shown to have potent analgesic and anti-inflammatory effects in animal models, and has also been investigated for its potential use in the treatment of multiple sclerosis, epilepsy, and other neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 2-[(phenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate for laboratory experiments is its potency and selectivity, which allows for precise control of its effects. However, its high potency also means that careful dosing and monitoring are required to avoid adverse effects. Additionally, its synthetic nature means that it may not accurately reflect the effects of natural cannabinoids found in the body.
Future Directions
There are a number of potential future directions for research on ethyl 2-[(phenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate, including further investigation of its therapeutic potential in neurological disorders, as well as its potential use as a tool for studying the endocannabinoid system and its role in various physiological processes. Additionally, further studies are needed to better understand the pharmacokinetics and pharmacodynamics of this compound, as well as its potential for abuse and dependence.
Synthesis Methods
Ethyl 2-[(phenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate can be synthesized using a multi-step process, starting with the condensation of 2-aminothiophene with phenylacetic acid to form 2-(phenylacetyl)amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid. This intermediate is then esterified with ethanol to yield this compound.
Scientific Research Applications
Ethyl 2-[(phenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been studied extensively for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has been shown to have potent analgesic and anti-inflammatory effects in animal models, and has also been investigated for its potential use in the treatment of multiple sclerosis, epilepsy, and other neurological disorders.
properties
Molecular Formula |
C18H19NO3S |
---|---|
Molecular Weight |
329.4 g/mol |
IUPAC Name |
ethyl 2-[(2-phenylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate |
InChI |
InChI=1S/C18H19NO3S/c1-2-22-18(21)16-13-9-6-10-14(13)23-17(16)19-15(20)11-12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11H2,1H3,(H,19,20) |
InChI Key |
ZBXYRTPFEXLFNO-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CC3=CC=CC=C3 |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCC2)NC(=O)CC3=CC=CC=C3 |
Origin of Product |
United States |
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